Cas no 62416-02-8 (1-azido-2,3-dichlorobenzene)

• Product Name: 1-azido-2,3-dichlorobenzene
• CAS No: 62416-02-8
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• MDL: MFCD00211412
• CID: 4075311
• PubChem ID: 12681402
• Update Time: 2025-10-28

1-azido-2,3-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-azido-2,3-dichloro-
• 1-azido-2,3-dichlorobenzene
• AKOS009323658
• 62416-02-8
• dichlorophenyl azide
• EN300-271766
• SCHEMBL15124607
• BHBXJLPKEBZTAU-UHFFFAOYSA-N

• MDL： MFCD00211412
• Inchi： 1S/C6H3Cl2N3/c7-4-2-1-3-5(6(4)8)10-11-9/h1-3H
• InChI Key： BHBXJLPKEBZTAU-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(Cl)C=1Cl)=[N+]=[N-]

Computed Properties

• Exact Mass: 186.9704025Da
• Monoisotopic Mass: 186.9704025Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-azido-2,3-dichlorobenzene

1-Azido-2,3-Dichlorobenzene: A Comprehensive Overview

1-Azido-2,3-dichlorobenzene (CAS No. 62416-02-8) is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes an azide group (-N₃) attached to a benzene ring that is further substituted with two chlorine atoms at the 2 and 3 positions. The combination of these functional groups makes 1-azido-2,3-dichlorobenzene a versatile building block for various chemical transformations.

The synthesis of 1-azido-2,3-dichlorobenzene typically involves the substitution of a suitable precursor with an azide group. This process often employs the use of sodium azide (NaN₃) in polar aprotic solvents under specific reaction conditions. The presence of the two chlorine atoms on the benzene ring plays a crucial role in directing the substitution reaction, ensuring regioselectivity and high yields. Recent advancements in catalytic systems have further optimized this synthesis, making it more efficient and environmentally friendly.

One of the most notable applications of 1-azido-2,3-dichlorobenzene lies in its use as an intermediate in the preparation of heterocyclic compounds. By employing click chemistry principles, particularly the Huisgen cycloaddition reaction, this compound can be transformed into various aromatic heterocycles with potential applications in pharmaceuticals and agrochemicals. For instance, researchers have successfully utilized 1-azido-2,3-dichlorobenzene to synthesize bioactive molecules that exhibit promising anti-inflammatory and antimicrobial properties.

In addition to its role in organic synthesis, 1-azido-2,3-dichlorobenzene has found utility in materials science. The azide group's reactivity enables the formation of robust cross-linked materials through thermal or photochemical activation. Recent studies have demonstrated its potential in creating stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or light. These materials hold promise for applications in drug delivery systems and smart textiles.

The physical properties of 1-azido-2,3-dichlorobenzene are also worth noting. It is a crystalline solid with a melting point of approximately 95°C and a boiling point around 150°C under standard pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its stability under ambient conditions makes it suitable for storage and handling in most laboratory settings.

From an environmental perspective, 1-azido-2,3-dichlorobenzene has been evaluated for its potential impact on ecosystems. Studies indicate that it undergoes rapid degradation under UV light and microbial action, minimizing its persistence in the environment. However, proper disposal protocols should still be followed to ensure compliance with regulatory standards and prevent any adverse effects on aquatic life.

In conclusion, 1-Azido-2,3-Dichlorobenzene (CAS No. 62416-02-8) is a multifaceted compound with applications spanning organic synthesis, materials science, and environmental chemistry. Its unique structure and reactivity continue to drive innovative research across various disciplines. As advancements in synthetic methodologies and material characterization techniques unfold, the potential uses of this compound are expected to expand further, contributing to the development of novel chemical entities with practical applications.